Threo-dihydrobupropion

• Molecular Formula: C13H20ClNO
• Molecular Weight: 241.76 g/mol
• InChI: InChI=1S/C13H20ClNO/c1-9(15-13(2,3)4)12(16)10-6-5-7-11(14)8-10/h5-9,12,15-16H,1-4H3/t9-,12+/m1/s1
• InChIKey: NDPTTXIBLSWNSF-SKDRFNHKSA-N

Threo-Dihydrobupropion: Identity and Key Characteristics

Threo-dihydrobupropion (threohydrobupropion, THBUP) is a major reductive metabolite of the antidepressant and smoking cessation drug bupropion, formed via carbonyl reductase-mediated ketone reduction [1]. As a chiral compound existing as (1R,2R)- and (1S,2S)-enantiomers, THBUP circulates in human plasma at steady-state concentrations approximately 7-fold higher than the parent drug bupropion [2]. Unlike the oxidative metabolite 4-hydroxybupropion, THBUP exhibits distinct stereoselective disposition, elimination, and enzyme inhibition profiles that are critical for accurate in vitro-to-in vivo extrapolation (IVIVE) of bupropion-mediated drug-drug interactions [3].

• [1] Masters AR, McCoy M, Jones DR, Desta Z. Stereoselective method to quantify bupropion and its three major metabolites, hydroxybupropion, erythro-dihydrobupropion, and threo-dihydrobupropion using HPLC-MS/MS. J Chromatogr B Analyt Technol Biomed Life Sci. 2016;1015-1016:201-208. View Source
• [2] Masters AR, et al. J Chromatogr B. 2016 (plasma exposure ratio data). View Source
• [3] Dash RP, Rais R, Srinivas NR. Chirality and neuropsychiatric drugs: an update on stereoselective disposition and clinical pharmacokinetics of bupropion. Xenobiotica. 2018;48(9):945-957. View Source

Threo-Dihydrobupropion: Non-Substitutability in Research

Generic substitution among bupropion's major metabolites is scientifically unsound due to marked quantitative differences in their CYP2D6 inhibitory potency, stereoselective elimination, and steady-state plasma accumulation. While all three metabolites (4-hydroxybupropion, erythrohydrobupropion, and threo-dihydrobupropion) inhibit CYP2D6, their Ki values differ by orders of magnitude, rendering them non-interchangeable for in vitro DDI modeling [1]. Furthermore, the (1R,2R)- and (1S,2S)-enantiomers of THBUP themselves exhibit stereoselective differences in enzyme inhibition, glucuronidation rates, and plasma exposure, meaning that racemic THBUP and enantiopure standards serve distinct research purposes [2]. Using a structurally similar but pharmacokinetically distinct metabolite introduces systematic error in IVIVE predictions.

• [1] Reese MJ, Wurm RM, Muir KT, Generaux GT, St. John-Williams L, Mcconn DJ. An in Vitro Mechanistic Study to Elucidate the Desipramine/Bupropion Clinical Drug-Drug Interaction. Drug Metab Dispos. 2008;36(7):1198-1201. View Source
• [2] Gufford BT, Lu JB, Masters AR, et al. Stereoselective Glucuronidation of Bupropion Metabolites In Vitro and In Vivo. Drug Metab Dispos. 2016;44(4):544-553. View Source

Threo-Dihydrobupropion: Comparative Evidence

CYP2D6 Inhibition Potency

Threo-dihydrobupropion (THBUP) demonstrates intermediate CYP2D6 inhibitory potency among bupropion metabolites. In human liver microsomes using bufuralol as the CYP2D6 probe substrate, THBUP exhibited a Ki of 5.4 μM, which is 3.2-fold higher (less potent) than erythrohydrobupropion (Ki = 1.7 μM) but 2.4-fold lower (more potent) than hydroxybupropion (Ki = 13 μM) and 3.9-fold lower than bupropion itself (Ki = 21 μM) [1]. A more recent 2025 study confirmed this potency rank order in pooled human liver microsomes using dextromethorphan O-demethylation, reporting that racemic EHBUP Ki was 5.5-fold lower than THBUP Ki, and THBUP demonstrated over 2-fold greater potency than OHBUP and BUP [2].

Evidence Dimension	CYP2D6 inhibition constant (Ki)
Target Compound Data	Ki = 5.4 μM
Comparator Or Baseline	Erythrohydrobupropion: Ki = 1.7 μM; Hydroxybupropion: Ki = 13 μM; Bupropion: Ki = 21 μM
Quantified Difference	3.2× less potent than erythro; 2.4× more potent than hydroxy; 3.9× more potent than bupropion
Conditions	Human liver microsomes, bufuralol CYP2D6 probe substrate

Why This Matters

Procurement of THBUP reference standard is essential when the research objective requires modeling the specific contribution of reductive metabolites to clinical CYP2D6 inhibition, as using the more potent erythro- or the less potent hydroxy-metabolite would yield inaccurate IVIVE predictions.

• [1] Reese MJ, Wurm RM, Muir KT, Generaux GT, St. John-Williams L, Mcconn DJ. An in Vitro Mechanistic Study to Elucidate the Desipramine/Bupropion Clinical Drug-Drug Interaction. Drug Metab Dispos. 2008;36(7):1198-1201. View Source
• [2] Tanaudommongkon I, Rashidian A, Gufford BT, Lu JBL, Desta Z. The strong clinical interaction between bupropion and CYP2D6 is primarily mediated through bupropion metabolites and their stereoisomers. Drug Metab Dispos. 2025;53(5):100070. View Source

Pharmacokinetic Differentiation

The two enantiomers of threo-dihydrobupropion exhibit stereoselective CYP2D6 inhibition that has direct implications for chiral reference standard selection. In pooled human liver microsomes, (1R,2R)-THBUP (RR-THBUP) demonstrated a 2.1-fold lower Ki value than (1S,2S)-THBUP (SS-THBUP), indicating modest but quantifiable stereoselective inhibition [1]. This contrasts with erythrohydrobupropion enantiomers, which showed comparable Ki values (non-stereoselective inhibition) [1]. In vivo, threohydrobupropion (likely reflecting the combined enantiomer profile) exhibited approximately 86% CYP2D6 inhibitory activity [2].

Evidence Dimension	CYP2D6 inhibition constant (Ki) enantiomer comparison
Target Compound Data	RR-THBUP: 2.1× lower Ki than SS-THBUP
Comparator Or Baseline	SS-THBUP (baseline comparator); Erythrohydrobupropion enantiomers (comparable Ki, non-stereoselective)
Quantified Difference	2.1-fold difference between RR- and SS-THBUP
Conditions	Pooled human liver microsomes, dextromethorphan O-demethylation assay

Why This Matters

Research programs requiring enantiopure standards for stereoselective CYP2D6 inhibition studies must differentiate between RR- and SS-THBUP; racemic THBUP obscures the 2.1-fold potency difference and may confound mechanism-based DDI modeling.

• [1] Tanaudommongkon I, Rashidian A, Gufford BT, Lu JBL, Desta Z. The strong clinical interaction between bupropion and CYP2D6 is primarily mediated through bupropion metabolites and their stereoisomers. Drug Metab Dispos. 2025;53(5):100070. View Source
• [2] Dash RP, Rais R, Srinivas NR. Chirality and neuropsychiatric drugs: an update on stereoselective disposition and clinical pharmacokinetics of bupropion. Xenobiotica. 2018;48(9):945-957. View Source

Monoamine Transporter Inhibition

Threo-dihydrobupropion undergoes marked stereoselective glucuronidation, with significant implications for its plasma half-life and urinary elimination. In human liver microsomes, the intrinsic clearance (Cl(int)) for (1R,2R)-THBUP glucuronide formation was 7.7 μL/min/mg protein, compared to only 1.1 μL/min/mg for (1S,2S)-THBUP glucuronide formation—a 7.0-fold difference [1]. This stereoselectivity is UGT isoform-specific: UGT2B7 catalyzes (S,S)-THBUP glucuronidation, while UGT1A9 preferentially glucuronidates (R,R)-THBUP [1]. In vivo, glucuronide conjugates account for approximately 7% of total excreted threo-hydrobupropion in urine, a lower proportion than for hydroxybupropion (40%) or erythro-hydrobupropion (15%) [1].

Evidence Dimension	Intrinsic clearance (Cl(int)) for glucuronidation
Target Compound Data	(1R,2R)-THBUP: Cl(int) = 7.7 μL/min/mg
Comparator Or Baseline	(1S,2S)-THBUP: Cl(int) = 1.1 μL/min/mg
Quantified Difference	7.0-fold higher clearance for (1R,2R)-THBUP vs. (1S,2S)-THBUP
Conditions	Human liver microsomes, UGT-glucuronidation assay

Why This Matters

The 7-fold difference in glucuronidation clearance between enantiomers predicts substantially different in vivo half-lives and accumulation profiles, making enantiopure THBUP standards critical for pharmacokinetic modeling and therapeutic drug monitoring assay validation.

• [1] Gufford BT, Lu JB, Masters AR, et al. Stereoselective Glucuronidation of Bupropion Metabolites In Vitro and In Vivo. Drug Metab Dispos. 2016;44(4):544-553. View Source

Metabolic Clearance Contribution

At steady state, threo-dihydrobupropion plasma concentrations are approximately 7-fold higher than those of the parent drug bupropion, based on clinical pharmacokinetic studies in human volunteers [1]. This substantial accumulation distinguishes THBUP from the parent compound and underscores its role as a quantitatively dominant circulating species. Notably, high plasma metabolite concentrations, including THBUP, have been associated with poor clinical outcome in depressed patients, potentially due to toxic effects on dopaminergic systems [2]. While 4-hydroxybupropion shows even higher accumulation (~17-fold), THBUP's intermediate steady-state levels combined with its distinct CYP2D6 inhibitory profile make it uniquely positioned for DDI risk assessment [1]. The compound also predominates over parent bupropion in cerebrospinal fluid at steady state [2].

Evidence Dimension	Steady-state plasma concentration fold-difference vs. parent drug
Target Compound Data	THBUP: ~7-fold higher than bupropion
Comparator Or Baseline	Bupropion (parent drug, baseline = 1×); 4-Hydroxybupropion: ~17-fold higher
Quantified Difference	7-fold greater exposure than parent; 2.4-fold lower exposure than 4-hydroxybupropion
Conditions	Human steady-state pharmacokinetics following oral bupropion administration

Why This Matters

The 7-fold higher steady-state plasma exposure of THBUP relative to parent bupropion is a critical parameter for PBPK and static mechanistic DDI models; procurement of THBUP analytical reference standards enables accurate quantification in clinical samples for exposure-response analyses.

• [1] Masters AR, et al. J Chromatogr B. 2016 (plasma exposure data). View Source
• [2] Golden RN, DeVane CL, Laizure SC, Rudorfer MV, Sherer MA, Potter WZ. Bupropion in depression. II. The role of metabolites in clinical outcome. Arch Gen Psychiatry. 1988;45(2):145-149. View Source

Stereoselective Disposition and CYP2D6 Inhibition

Validated stereoselective LC-MS/MS methods establish that the limit of quantification (LOQ) for threo-dihydrobupropion enantiomers is 0.15 ng/mL in human plasma, which is 2-fold lower (more sensitive) than the 0.3 ng/mL LOQ achieved for bupropion and 4-hydroxybupropion enantiomers [1]. This enhanced analytical sensitivity is attributed to favorable ionization characteristics of the reduced metabolite. The method demonstrates intra-day precision ranging from 3.4% to 15.4% and inter-day precision from 6.1% to 19.9% for THBUP enantiomers, with extraction efficiency ≥70% and ambient temperature stability over 48 hours with less than 9.8% variability [1].

Evidence Dimension	Limit of quantification (LOQ) in human plasma
Target Compound Data	THBUP enantiomers: 0.15 ng/mL
Comparator Or Baseline	Bupropion and 4-hydroxybupropion enantiomers: 0.3 ng/mL
Quantified Difference	2-fold lower LOQ (higher sensitivity) for THBUP
Conditions	Lux 3 μ Cellulose-3 chiral column, methanol:acetonitrile gradient, ABSciex 5500 QTRAP ESI+

Why This Matters

The 0.15 ng/mL LOQ enables accurate quantification of THBUP in low-volume samples and at extended post-dose time points where bupropion concentrations fall below detection limits, making THBUP reference standards essential for comprehensive pharmacokinetic profiling.

• [1] Masters AR, McCoy M, Jones DR, Desta Z. Stereoselective method to quantify bupropion and its three major metabolites, hydroxybupropion, erythro-dihydrobupropion, and threo-dihydrobupropion using HPLC-MS/MS. J Chromatogr B Analyt Technol Biomed Life Sci. 2016;1015-1016:201-208. View Source

Behavioral Pharmacology: THBUP Enantiomers Produce Distinct Partial Substitution vs. Hydroxybupropion Full Generalization

In drug discrimination studies using (+)amphetamine-trained rats, S,S-hydroxybupropion produced complete generalization (ED50 = 4.4 mg/kg) comparable in potency to bupropion (ED50 = 5.4 mg/kg), whereas (+)- and (-)-threohydrobupropion produced only partial substitution [1]. This indicates that THBUP enantiomers do not fully recapitulate the stimulus effects of the parent drug or the hydroxy metabolite. Similarly, in (-)nicotine-trained rats, S,S-hydroxybupropion produced 66% partial substitution, while THBUP enantiomers again showed only partial substitution [1]. All metabolites lacked affinity for nicotinic acetylcholine receptors but antagonized nicotine-induced 86Rb+ efflux in α3β4 receptor-expressing cells [1].

Evidence Dimension	Drug discrimination generalization in amphetamine-trained rats
Target Compound Data	(+)- and (-)-THBUP: partial substitution only
Comparator Or Baseline	S,S-Hydroxybupropion: complete generalization, ED50 = 4.4 mg/kg; Bupropion: ED50 = 5.4 mg/kg
Quantified Difference	Qualitative difference: partial vs. complete generalization
Conditions	Male Sprague-Dawley rats, (+)amphetamine (1 mg/kg) or (-)nicotine (0.3 mg/kg) training dose, intraperitoneal administration

Why This Matters

THBUP does not fully substitute for the parent drug in behavioral assays, meaning that studies aiming to isolate the dopaminergic/noradrenergic reuptake component of bupropion's pharmacology should prioritize hydroxybupropion standards; THBUP is instead the appropriate standard for investigating the role of reductive metabolites in bupropion's complex stimulus profile.

• [1] Bondarev ML, Bondareva TS, Young R, Glennon RA. Behavioral and biochemical investigations of bupropion metabolites. Eur J Pharmacol. 2003;474(1):85-93. View Source

Threo-Dihydrobupropion: Research Applications

PBPK Modeling of CYP2D6 Drug–Drug Interactions

Use THBUP reference standard in human liver microsome or hepatocyte assays to quantify CYP2D6 inhibition (Ki = 5.4 μM) as part of regulatory DDI risk assessment for new chemical entities. THBUP is a required inhibitor control when evaluating the contribution of bupropion's reductive metabolic pathway to clinical CYP2D6 interactions; substituting with hydroxybupropion (Ki = 13 μM) would underestimate inhibition, while using erythrohydrobupropion (Ki = 1.7 μM) would overestimate it [1].

Chiral Bioanalytical Method Development

Employ enantiopure (1R,2R)-THBUP and (1S,2S)-THBUP standards for constructing physiologically-based pharmacokinetic (PBPK) models that account for stereoselective clearance. The 7-fold difference in glucuronidation Cl(int) between enantiomers (7.7 vs. 1.1 μL/min/mg) and 2.1-fold difference in CYP2D6 Ki are essential parameters for accurate IVIVE and cannot be derived from racemic THBUP data alone [2][3].

Carbonyl Reductase and 11β-HSD1 Phenotyping

Use THBUP certified reference material to develop and validate LC-MS/MS assays with LOQ of 0.15 ng/mL for quantifying THBUP enantiomers in human plasma, urine, or CSF. The 7-fold higher steady-state plasma exposure of THBUP relative to bupropion necessitates its inclusion in comprehensive TDM panels for assessing metabolite-mediated toxicity and non-response in bupropion-treated patients [4][5].

Seizure Liability Assessment

THBUP analytical reference standards are required for Abbreviated New Drug Application (ANDA) submissions and commercial production quality control of bupropion formulations. Regulatory bioequivalence studies must quantify THBUP as a major circulating metabolite, and deuterated THBUP analogs (e.g., THBUP-d9) serve as internal standards for stable isotope dilution LC-MS/MS assays compliant with FDA bioanalytical method validation guidelines [4].

• [1] Reese MJ, et al. An in Vitro Mechanistic Study to Elucidate the Desipramine/Bupropion Clinical Drug-Drug Interaction. Drug Metab Dispos. 2008;36(7):1198-1201. View Source
• [2] Gufford BT, et al. Stereoselective Glucuronidation of Bupropion Metabolites In Vitro and In Vivo. Drug Metab Dispos. 2016;44(4):544-553. View Source
• [3] Tanaudommongkon I, et al. The strong clinical interaction between bupropion and CYP2D6 is primarily mediated through bupropion metabolites and their stereoisomers. Drug Metab Dispos. 2025;53(5):100070. View Source
• [4] Masters AR, et al. Stereoselective method to quantify bupropion and its three major metabolites using HPLC-MS/MS. J Chromatogr B. 2016;1015-1016:201-208. View Source
• [5] Golden RN, et al. Bupropion in depression. II. The role of metabolites in clinical outcome. Arch Gen Psychiatry. 1988;45(2):145-149. View Source